N-{4-[acetyl(methyl)amino]phenyl}-1-methyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.3 g/mol
• IUPAC Name: N-[4-[acetyl(methyl)amino]phenyl]-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C14H16N4O2/c1-10(19)18(3)13-6-4-12(5-7-13)16-14(20)11-8-15-17(2)9-11/h4-9H,1-3H3,(H,16,20)
• InChI Key: DCOOZGFFTLHDPD-UHFFFAOYSA-N
• SMILES: CC(=O)N(C)C1=CC=C(C=C1)NC(=O)C2=CN(N=C2)C

Description

N-{4-[acetyl(methyl)amino]phenyl}-1-methyl-1H-pyrazole-4-carboxamide, commonly known as AMPA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential application in various biomedical studies. AMPA belongs to the class of pyrazole derivatives and is widely used in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of AMPA involves the inhibition of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. AMPA has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. In addition, AMPA has been shown to inhibit the activity of various kinases, including protein kinase C and mitogen-activated protein kinase, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
AMPA has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. In addition, AMPA has been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using AMPA in lab experiments is its ability to inhibit the growth and proliferation of cancer cells. In addition, AMPA has been shown to exhibit low toxicity levels, making it a safe candidate for various biomedical studies. However, one of the limitations of using AMPA in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the use of AMPA in scientific research. One potential direction is the development of novel AMPA derivatives with improved solubility and bioavailability. Another potential direction is the investigation of the potential use of AMPA in combination with other anticancer agents to enhance its antitumor activity. Additionally, the potential use of AMPA in the treatment of various inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis, should be further investigated. Overall, the potential applications of AMPA in various biomedical studies make it an exciting area of research for future investigations.

Synthesis Methods

AMPA can be synthesized through a multistep process that involves the reaction of 4-aminophenyl hydrazine with acetic anhydride, followed by the reaction of the resulting compound with 4-methyl-1H-pyrazole-3-carboxylic acid. The final product is obtained through the process of recrystallization. This synthesis method has been widely used to produce AMPA in large quantities for various scientific research applications.

Scientific Research Applications

AMPA has been extensively studied for its potential application in various biomedical studies. One of its primary applications is in the field of cancer research, where it has been shown to exhibit antitumor activity by inhibiting the growth and proliferation of cancer cells. AMPA has also been studied for its potential use in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. In addition, AMPA has been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.